2-Chloro-9,9-dimethyl-9,10-dihydroacridine

• Molecular Formula: C15H14ClN
• Molecular Weight: 243.73 g/mol
• IUPAC Name: 2-chloro-9,9-dimethyl-10H-acridine
• InChI: InChI=1S/C15H14ClN/c1-15(2)11-5-3-4-6-13(11)17-14-8-7-10(16)9-12(14)15/h3-9,17H,1-2H3
• InChI Key: IOEABXFXRWILSK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2NC3=C1C=C(C=C3)Cl)C

Description

2-Chloro-9,9-dimethyl-9,10-dihydroacridine is a useful research compound. Its molecular formula is C15H14ClN and its molecular weight is 243.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30.3 g (116 mmol) of 2-[2-(4-chlorophenylamino)phenyl]propan-2-ol are dissolved in 700 ml of degassed toluene, a suspension of 93 g of polyphosphoric acid and 61.7 g of methanesulfonic acid is added, and the mixture is stirred at room temperature for 1 h and heated at 50° C. for 1 h. The batch is cooled, added to ice and extracted three times with ethyl acetate. The combined organic phases are washed with saturated sodium chloride solution, dried over magnesium sulfate and evaporated. Filtration of the crude product through silica gel with heptane/ethyl acetate (20:1) gives 25.1 g (89%) of 2-chloro-9,9-dimethyl-9,10-dihydroacridine as pale-yellow crystals.